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Introduction
Hexachloroacetone (HCA), with the chemical formula C₃Cl₆O, is a halogenated ketone also

known as 1,1,1,3,3,3-hexachloropropan-2-one.[1][2] It exists as a clear, colorless to yellowish

liquid with a pungent odor.[3] While it has historical use as a pesticide, its primary

contemporary applications are as a chemical intermediate in organic synthesis.[1][2] Notably, it

serves as a precursor for the production of deuterated chloroform (CDCl₃), a common solvent

in Nuclear Magnetic Resonance (NMR) spectroscopy, and in the synthesis of certain

pharmaceuticals and agrochemicals.[4][5] The high degree of chlorination in

hexachloroacetone imparts significant reactivity, making it a subject of interest for chemical

synthesis and a concern regarding its toxicological and environmental profile. This guide

provides an in-depth overview of the chemical, physical, toxicological, and spectroscopic

properties of hexachloroacetone, along with relevant experimental methodologies.

Physicochemical Properties
The physical and chemical characteristics of hexachloroacetone are summarized in the tables

below. These properties are crucial for its handling, storage, and application in a laboratory or

industrial setting.

Table 1: Physical Properties of Hexachloroacetone
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Property Value Reference(s)

CAS Number 116-16-5 [2]

Molecular Formula C₃Cl₆O [2]

Molecular Weight 264.75 g/mol [2]

Appearance
Clear, colorless to yellowish

liquid
[3]

Odor Pungent [4]

Melting Point -3 °C [6]

Boiling Point 204 °C [2]

Density 1.743 g/mL at 25 °C [6]

Flash Point >110 °C (>230 °F) [7]

Solubility in Water Slightly soluble [2][8]

Refractive Index (n20/D) 1.511 [6]

Table 2: Chemical and Safety Information
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Property Information Reference(s)

Synonyms
Hexachloro-2-propanone,

Perchloroacetone
[9]

Reactivity

Reacts with strong oxidizing

agents, strong bases, and

metals.[10] Incompatible with

acids, bases, reducing agents,

isocyanates, aldehydes,

cyanides, peroxides, and

anhydrides.[8]

Hazardous Decomposition

Products

Upon heating, it can emit toxic

fumes of hydrogen chloride

and phosgene.[10]

Stability
Stable under normal

temperatures and pressures.
[8]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances in a

tightly closed container.

[10]

Toxicological Profile
Hexachloroacetone exhibits significant toxicity and requires careful handling. The available

toxicological data indicates that it is harmful if swallowed or inhaled and causes skin and eye

irritation.[9]

Table 3: Acute Toxicity Data for Hexachloroacetone
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Route of Exposure Species Value Reference(s)

Oral (LD50) Rat 240 mg/kg [6]

Dermal (LD50) Rabbit 2980 mg/kg [6]

Inhalation (LC50) Rat 360 ppm (6 hours) [6]

Inhalation (LC50) Mouse 920 mg/m³/2H [6]

Genotoxicity and Mutagenicity
Hexachloroacetone has been shown to possess mutagenic properties. In short-term bacterial

mutagenicity assays, it was found to revert the Ames strains TA98 and TA100, indicating its

potential to cause frameshift and base-pair substitution mutations, respectively.[11] Notably,

this mutagenic effect is observed in the absence of metabolic activation by rat liver

microsomes, suggesting that hexachloroacetone is a direct-acting mutagen.[11] It is also

active in the E. coli WP-2 and E. coli rec-BC test systems.[11] The interaction of

hexachloroacetone with water in DMSO solutions can lead to the formation of a non-

mutagenic hydrate.[11]

Reproductive and Developmental Toxicity
A study conducted by the National Toxicology Program (NTP) evaluated the reproductive and

developmental toxicity of hexachloroacetone in Sprague-Dawley rats.[12] The study

concluded that while it is not a reproductive toxicant in males, hexachloroacetone is a

reproductive toxicant in females at a dose of 400 ppm in drinking water when exposed for 35

days or less.[12] At this concentration, a decrease in the number of corpora lutea was

observed, which may suggest an inhibition of ovulation.[12]

Signaling Pathways and Mechanisms of Action
The precise molecular signaling pathways affected by hexachloroacetone have not been

extensively elucidated in the available literature. However, its demonstrated genotoxicity as a

direct-acting mutagen suggests a mechanism involving interaction with cellular

macromolecules, primarily DNA.

Proposed Genotoxic Mechanism
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As a direct-acting mutagen, hexachloroacetone does not require metabolic activation to exert

its genotoxic effects.[11] The electrophilic nature of the carbonyl carbon and the electron-

withdrawing effects of the six chlorine atoms likely contribute to its reactivity towards

nucleophilic sites in DNA. This can lead to the formation of DNA adducts, which if not repaired,

can result in mutations during DNA replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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